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Cat. No.: B1240225 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
Diarachidonin is a specific molecular species of diacylglycerol (DAG) characterized by the

presence of two arachidonic acid acyl chains. As a lipid molecule, it is a minor yet potent

component of cellular membranes, playing a pivotal role in regulating the physical properties of

the lipid bilayer and the activity of various membrane-associated enzymes[1]. Its significance in

cell biology stems from its dual function: it acts as a critical second messenger in intracellular

signal transduction and serves as a key metabolic precursor for other bioactive lipids[2].

The generation of diarachidonin is a key event in the phosphoinositide signaling pathway,

where it recruits and activates protein kinase C (PKC) isoforms, leading to a cascade of cellular

responses[2]. Furthermore, diarachidonin is centrally positioned at the intersection of major

lipid metabolic networks. It is the direct precursor to the endocannabinoid 2-

arachidonoylglycerol (2-AG), a key retrograde messenger in the nervous system[2][3][4]. It can

also be hydrolyzed to release arachidonic acid, the substrate for the synthesis of eicosanoids—

a diverse family of inflammatory and signaling molecules[2]. The study of diarachidonin,

enabled by advanced lipidomic techniques like mass spectrometry, provides fundamental

insights into how the specific molecular composition of a lipid dictates its precise function within

the intricate signaling networks of the cell[2].
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The fundamental properties of Diarachidonin are summarized below. This quantitative data is

essential for its identification and use in experimental settings.

Property Value Reference

CAS Number 82231-61-6 [2]

Molecular Formula C₄₃H₆₈O₅ [2]

Formula Weight 665.0 g/mol [2]

Physical Form A liquid [2]

Storage Temperature -20°C [2]

Role in Membrane Biology and Signal Transduction
Diarachidonin is not merely a structural component of the membrane but an active participant

in signaling. Its generation and subsequent actions are tightly regulated events that influence a

host of cellular functions.

The Phosphoinositide Signaling Pathway
A primary role of diarachidonin is as a second messenger. Following the stimulation of cell

surface receptors (e.g., G protein-coupled receptors), the enzyme phospholipase C (PLC) is

activated. PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂), a

membrane phospholipid, to generate two second messengers: inositol 1,4,5-trisphosphate (IP₃)

and DAG[2]. When the precursor is arachidonic acid-containing phosphatidylinositol, this DAG

species is diarachidonin. While IP₃ diffuses into the cytosol to trigger calcium release,

diarachidonin remains in the plasma membrane, where it recruits and activates members of

the protein kinase C (PKC) family, initiating downstream phosphorylation events that regulate

gene expression, cell proliferation, and apoptosis[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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